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Compound of Interest

Compound Name:
4,5-Bis(2-methoxyethoxy)-2-

nitrobenzonitrile

Cat. No.: B1285458 Get Quote

This document provides a comprehensive overview of the chemical and physical properties,

molecular structure, and synthesis of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile, a key

intermediate in the pharmaceutical industry. This guide is intended for researchers, scientists,

and professionals involved in drug development and organic synthesis.

Molecular Structure and Properties
4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile is an organic compound with the CAS number

236750-65-5.[1][2] Its molecular structure consists of a benzonitrile core substituted with two 2-

methoxyethoxy groups at the 4 and 5 positions and a nitro group at the 2 position. The IUPAC

name for this compound is 4,5-bis(2-methoxyethoxy)-2-nitrobenzonitrile.[1] It is often found

as a yellow-green or white crystalline powder.[3][4]

The key quantitative data for 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile are summarized

in the table below for easy reference and comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1285458?utm_src=pdf-interest
https://www.benchchem.com/product/b1285458?utm_src=pdf-body
https://www.benchchem.com/product/b1285458?utm_src=pdf-body
https://dev.klivon.com/product/236750-65-5--4-5-bis-2-methoxyethoxy-2-nitrobenzonitrile--2808
https://www.chemdad.com/index.php?c=article&id=57423
https://www.benchchem.com/product/b1285458?utm_src=pdf-body
https://dev.klivon.com/product/236750-65-5--4-5-bis-2-methoxyethoxy-2-nitrobenzonitrile--2808
https://www.chembk.com/en/chem/4,5-bis(2-methoxyethoxy)-2-nitrobenzonitrile
https://www.hsppharma.com/apis-and-intermediates/2-nitro-4-5-bis-2-methoxyethoxy-benzonitrile.html
https://www.benchchem.com/product/b1285458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₁₃H₁₆N₂O₆ [1][2][5]

Molecular Weight 296.28 g/mol [1][2][5]

CAS Number 236750-65-5 [1][2]

Appearance
Yellow-green crystalline

powder
[4]

Boiling Point 459.3 °C at 760 mmHg [2][4]

Density 1.26 g/cm³ [2][4]

Storage Temperature 2-8 °C [2]

SMILES
COCCOc1cc(C#N)c(cc1OCCO

C)--INVALID-LINK--[O-]
[1][5]

Applications in Pharmaceutical Synthesis
4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile is primarily utilized as an intermediate in the

synthesis of the anti-tumor drug Erlotinib.[2][4][6] Erlotinib is a tyrosine kinase inhibitor used in

the treatment of non-small cell lung cancer.[2][6] The compound is also identified as an impurity

of Erlotinib.[2][6]

Experimental Protocol: Synthesis
A common method for the synthesis of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile
involves the nitration of 3,4-bis(2-methoxyethoxy)benzonitrile.[6]

Materials:

3,4-bis(2-methoxyethoxy)benzonitrile

Glacial acetic acid

Concentrated sulfuric acid

Concentrated nitric acid
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Water

Ethyl acetate

Saturated sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:

Preparation of Feedstock I: Dissolve 200g of 3,4-bis(2-methoxyethoxy)benzonitrile in 3L of

glacial acetic acid.[6]

Nitration Reaction:

Use a flow pump to control the flow rates of the reactants.

Set the flow rate of Feedstock I to 20 ml/min.[6]

Set the flow rate of concentrated sulfuric acid (Feedstock II) to 10 ml/min.[6]

Set the flow rate of concentrated nitric acid (Feedstock III) to 6 ml/min.[6]

Maintain the reaction temperature at 20 °C using a cooling module.[6]

Work-up and Purification:

Collect the reaction solution from the outlet of the cooling module.[6]

Recover the glacial acetic acid by distillation under reduced pressure.[6]

Add 1.2 L of water to the residue and extract twice with 1 L of ethyl acetate.[6]

Combine the organic phases and wash with a saturated sodium bicarbonate solution until

neutral.[6]

Dry the organic phase over anhydrous sodium sulfate and evaporate the solvent.[6]
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This procedure yields 215.21 g of 4,5-bis(2-methoxyethoxy)-2-nitrobenzonitrile with a

reported purity of 98.95%.[6]

Visualized Experimental Workflow
The following diagram illustrates the synthesis workflow for 4,5-Bis(2-methoxyethoxy)-2-
nitrobenzonitrile.
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Caption: Synthesis workflow of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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